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Compound of Interest

Compound Name: 4-Bromobenzonitrile

Cat. No.: B114466

Essential Safety and Handling Guide for 4-
Bromobenzonitrile

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 4-Bromobenzonitrile (CAS No:
623-00-7). Adherence to these procedures is essential for ensuring personal safety and
minimizing environmental impact.

Hazard Summary

4-Bromobenzonitrile is a hazardous substance that requires careful handling.[1] It is toxic if
swallowed, harmful in contact with skin, and causes serious eye irritation.[2][3] It may also
cause respiratory irritation and is harmful to aquatic life with long-lasting effects.[4]
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Hazard Classification

GHS Hazard Statement

Acute Toxicity, Oral (Category 3)

H301: Toxic if swallowed[3][5]

Acute Toxicity, Dermal (Category 4)

H312: Harmful in contact with skin[2]

Skin Irritation (Category 2)

H315: Causes skin irritation[3]

Eye Irritation (Category 2)

H319: Causes serious eye irritation[2][3]

Acute Toxicity, Inhalation (Category 3)

H331: Toxic if inhaled[4]

Specific target organ toxicity — Single exposure

(Category 3)

H335: May cause respiratory irritation[4]

Hazardous to the aquatic environment, long-

term

H412: Harmful to aquatic life with long lasting
effects[2][4]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.[1]

Always inspect PPE for integrity before use.[5]
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Area of Protection

Required PPE

Specifications

Eye / Face

Safety Goggles / Face Shield

Weatr tightly fitting safety
goggles with side-shields or a
full-face shield.[2][5] Contact
lenses should not be worn as
they can absorb and

concentrate irritants.[1]

Skin

Chemical Resistant Gloves

Handle with chemical-
impermeable gloves (e.g.,
PVC).[1][5] Always use proper
glove removal technique to

avoid skin contact.[5]

Protective Clothing

Wear impervious, fire/flame-
resistant clothing and lab coats

to prevent skin contact.[1][2]

Safety Footwear

Use safety footwear or rubber

gumboots.[1]

Respiratory

Respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator, such as a
dust mask (N95) or a full-face
respirator, if ventilation is
inadequate, exposure limits
are exceeded, or irritation is

experienced.[2][6]

Operational Plan: Handling and Storage
Pre-Handling Protocol

e Consult SDS: Thoroughly review the Safety Data Sheet (SDS) for 4-Bromobenzonitrile

before starting any work.[5]
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o Ensure Proper Ventilation: Work in a well-ventilated area, preferably within a certified
chemical fume hood.[1][3][5]

e Assemble PPE: Put on all required PPE as specified in the table above.

e Locate Safety Equipment: Ensure unobstructed access to an emergency eyewash station
and safety shower.[1]

o Prepare Work Area: Designate a specific area for handling. Cover the work surface with
absorbent, disposable material.

Step-by-Step Handling Procedure

e Avoid Personal Contact: At all times, avoid contact with skin and eyes and inhalation of dust
or vapors.[1][5]

o Container Handling: Keep the container tightly closed when not in use.[1][3]

» Dispensing: When weighing or transferring the solid, do so carefully to avoid creating dust.[1]
[5] Use tools (spatula, scoop) that will not generate static electricity.

» Prohibitions: Do not eat, drink, or smoke in the handling area.[1][3][4]

Post-Handling and Storage

o Decontamination: Clean all equipment and the work area thoroughly after use.

e Hand Washing: Wash hands and forearms with soap and water immediately after handling
the product and before breaks.[3][5]

o Storage: Store the container locked up in a dry, cool, and well-ventilated place.[3][4] Keep it
away from strong oxidizing agents and strong bases.[6]

Emergency and Disposal Plans
Personnel Exposure and First Aid

Immediate action is required in case of exposure.
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Exposure Route First Aid Procedure

IF SWALLOWED: Immediately call a POISON
CENTER or doctor/physician.[3][5] Rinse mouth

Ingestion with water.[5] Do not induce vomiting.[4] Never
give anything by mouth to an unconscious

person.[4][5]

Immediately remove all contaminated clothing.
) [1][3] Wash the affected area with plenty of soap
Skin Contact ) o
and water.[4][5] Seek medical attention if

irritation occurs.[3]

Immediately rinse cautiously with water for at

least 15 minutes.[4] Keep eyelids apart to

ensure complete irrigation.[1] Remove contact
Eye Contact ]

lenses if present and easy to do so.[3][4]

Continue rinsing. If eye irritation persists, get

medical advice.[3]

Move the person into fresh air.[4][5] If breathing
) is difficult, give oxygen.[2][4] If not breathing,
Inhalation ) o o
give artificial respiration.[4][5] Consult a doctor

immediately.[2][4]

Spill Response Plan

Minor Spill (Small, contained spills)

Isolate Area: Alert personnel in the immediate vicinity.

Remove Ignition Sources: Extinguish any open flames or potential sources of ignition.[1]

Ventilate: Ensure the area is well-ventilated.

Clean-up: Wearing appropriate PPE, use dry clean-up procedures to avoid generating dust.
[1] Carefully sweep or scoop up the material.
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Collect Waste: Place the spilled solid into a suitable, labeled container for waste disposal.[1]

[5]

Decontaminate: Wash the spill area with soap and water, and collect the cleaning materials
for disposal.[7]

Major Spill (Large or uncontained spills)

Evacuate: Immediately clear the area of all personnel and move upwind.[1]

Alert Authorities: Notify your institution's emergency responders or safety office, providing the
location and nature of the hazard.[1]

Restrict Access: Isolate the hazard area and prevent entry.

Professional Clean-up: Only personnel with specialized training and full protective gear,
including self-contained breathing apparatus, should handle the clean-up.[1]

Containment: Prevent the spill from entering drains or waterways by using sand, earth, or
vermiculite.[1]

Waste Disposal Plan

Labeling: All waste containing 4-Bromobenzonitrile must be collected in a suitable, closed,
and clearly labeled container.[1][5]

Segregation: Do not mix with other waste streams unless instructed to do so by your
institution's waste management guidelines.

Disposal Method: Dispose of contents and containers in accordance with all local, state, and
federal regulations.[1][3][4] This typically involves transfer to a licensed professional waste
disposal service.[5]

Treatment Options: Options may include incineration in a licensed facility after mixing with a
suitable combustible solvent.[1][5]

Container Decontamination: Do not reuse containers. Puncture them to prevent reuse before
disposal.[1]
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Workflow for Handling 4-Bromobenzonitrile

Begin Work with
4-Bromobenzonitrile

1. Pre-Handling Checks
(SDS, Ventilation, PPE, Safety Equipment)

2. Standard Handling Procedure

(Avoid Contact, Dust, Contamination)

1
1
1
1
1
if incident occurs
1
1
1
|

Emergency Event Occurs

Personnel Exposure

Administer First Aid

Sirsiee!| Sl (Follow SDS for Skin, Eyes, Inhalation, Ingestion)

Minor

Minor Spill Response Major Spill Response Seek Immediate
(Isolate, Clean Up, Dispose) (Evacuate, Alert, Professional Cleanup) Medical Attention

3. Post-Handling & Storage
(Decontaminate, Wash, Store Securely)

End of Procedure
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Caption: Logical workflow for handling 4-Bromobenzonitrile and responding to potential
emergencies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-bromobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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